Cas no 2228799-05-9 (methyl 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate)

Methyl 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate is a specialized organic compound featuring a pyrazole core substituted with ethyl and methyl groups, along with a hydroxypropanoate ester moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both hydroxyl and ester functional groups enhances its versatility in further derivatization, enabling applications in fine chemical production. Its well-defined stereochemistry and stability under standard conditions ensure consistent performance in synthetic pathways. The compound is particularly useful in constructing heterocyclic frameworks, offering precise control over molecular architecture in target-oriented synthesis.
methyl 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate structure
2228799-05-9 structure
Product Name:methyl 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate
CAS No:2228799-05-9
MF:C11H18N2O3
MW:226.272222995758
CID:6000243
PubChem ID:165629013
Update Time:2025-05-20

methyl 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate
    • 2228799-05-9
    • EN300-1786986
    • Inchi: 1S/C11H18N2O3/c1-5-13-8(3)11(7(2)12-13)9(14)6-10(15)16-4/h9,14H,5-6H2,1-4H3
    • InChI Key: WVEDCIGXFKWYCI-UHFFFAOYSA-N
    • SMILES: OC(CC(=O)OC)C1C(C)=NN(CC)C=1C

Computed Properties

  • Exact Mass: 226.13174244g/mol
  • Monoisotopic Mass: 226.13174244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 64.4Ų

methyl 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1786986-0.05g
methyl 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate
2228799-05-9
0.05g
$1104.0 2023-09-19
Enamine
EN300-1786986-0.1g
methyl 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate
2228799-05-9
0.1g
$1157.0 2023-09-19
Enamine
EN300-1786986-0.25g
methyl 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate
2228799-05-9
0.25g
$1209.0 2023-09-19
Enamine
EN300-1786986-0.5g
methyl 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate
2228799-05-9
0.5g
$1262.0 2023-09-19
Enamine
EN300-1786986-1.0g
methyl 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate
2228799-05-9
1g
$1315.0 2023-06-03
Enamine
EN300-1786986-2.5g
methyl 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate
2228799-05-9
2.5g
$2576.0 2023-09-19
Enamine
EN300-1786986-5.0g
methyl 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate
2228799-05-9
5g
$3812.0 2023-06-03
Enamine
EN300-1786986-10.0g
methyl 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate
2228799-05-9
10g
$5652.0 2023-06-03
Enamine
EN300-1786986-1g
methyl 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate
2228799-05-9
1g
$1315.0 2023-09-19
Enamine
EN300-1786986-5g
methyl 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate
2228799-05-9
5g
$3812.0 2023-09-19

Additional information on methyl 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate

Methyl 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate (CAS No. 2228799-05-9): A Comprehensive Review of Its Chemical Properties and Emerging Applications

Methyl 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate, identified by its CAS number 2228799-05-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its pyrazole core and hydroxypropanoate ester moiety, has garnered attention due to its structural complexity and potential biological activities. The pyrazole ring, a heterocyclic structure known for its versatility in medicinal chemistry, plays a pivotal role in modulating various biological pathways. The presence of ethyl and dimethyl substituents on the pyrazole ring further enhances its pharmacological profile, making it a valuable scaffold for drug discovery.

The hydroxypropanoate ester group in the molecular structure of methyl 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate contributes to its solubility and bioavailability, which are critical factors in pharmaceutical development. This feature allows the compound to be effectively utilized in various biochemical assays and drug delivery systems. The compound's ability to interact with biological targets has been explored in several recent studies, highlighting its potential as an intermediate in the synthesis of novel therapeutic agents.

Recent advancements in computational chemistry have enabled the prediction of the pharmacokinetic properties of methyl 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate. Molecular docking studies have revealed that this compound can bind to multiple receptors with high affinity, suggesting its utility in developing multi-target drugs. These studies have been complemented by experimental validations, where the compound has shown promising results in inhibiting key enzymes involved in inflammatory pathways. The dual functionality of the pyrazole ring and the hydroxypropanoate group makes this compound a versatile tool for investigating novel therapeutic strategies.

The synthesis of methyl 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The process typically begins with the condensation of ethyl acetoacetate with ethyl propionate under basic conditions to form the hydroxypropanoate ester. Subsequent functionalization of the pyrazole ring through nucleophilic substitution reactions introduces the desired substituents. These synthetic steps have been optimized to ensure high yields and purity, making the compound suitable for further pharmacological investigations.

The biological activity of methyl 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate has been extensively studied in various preclinical models. Research has demonstrated its potential as an anti-inflammatory agent by modulating cytokine production and inhibiting inflammatory cascades. Additionally, preliminary studies suggest that this compound may exhibit antioxidant properties, which could be beneficial in combating oxidative stress-related diseases. The structural features of the compound have also been investigated for their ability to interact with metal ions, which could have implications in developing metal chelating agents for therapeutic use.

The role of computational tools in understanding the mechanism of action of methyl 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate cannot be overstated. Advanced modeling techniques have allowed researchers to visualize how this compound interacts with biological targets at an atomic level. These insights have been crucial in designing derivatives with enhanced pharmacological properties. For instance, modifications to the substituents on the pyrazole ring have led to compounds with improved selectivity and reduced toxicity.

The future prospects for methyl 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yli)-4-y]-4-methoxybutanoic acid (CAS No. 2228799- 05- 9) are promising as it continues to be explored in various research avenues. Its potential applications extend beyond inflammation and oxidative stress management to include neuroprotective and anticancer therapies. The versatility of its molecular framework allows for further derivatization to address specific therapeutic needs. As research progresses, it is expected that new synthetic methodologies will be developed to streamline its production and enhance its accessibility for broader scientific investigation.

In conclusion, methyl 3-(1- eth yl- 35- dimeth yl- 1H- pyra zol- 4- yi l) - 35 ydrox ypropanoate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its synthesis reflects the sophistication of modern organic chemistry techniques, while its potential applications underscore its importance in drug discovery efforts. As research continues to uncover new therapeutic possibilities, this compound is poised to play a crucial role in developing next-generation pharmaceuticals.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd